Cas no 22014-99-9 (N-Butylindole)

• Product name: N-Butylindole
• CAS No: 22014-99-9
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 1063494
• PubChem ID: 11148010

N-Butylindole Chemical and Physical Properties

Names and Identifiers

• N-Butylindole
• 1-BUTYL-1H-INDOLE
• 1-butylindole
• 1-Butyl-1H-indol
• 1-Butyl-indole
• 2-n-butyl-1H-indole
• doi:10.14272/PSGFPTUMYLIVDX-UHFFFAOYSA-N.1
• 10.14272/PSGFPTUMYLIVDX-UHFFFAOYSA-N.1
• SCHEMBL464099
• AKOS013122625
• HS-7724
• A815831
• DTXSID20456868
• PSGFPTUMYLIVDX-UHFFFAOYSA-N
• 22014-99-9

• Inchi： InChI=1S/C12H15N/c1-2-3-9-13-10-8-11-6-4-5-7-12(11)13/h4-8,10H,2-3,9H2,1H3
• InChI Key： PSGFPTUMYLIVDX-UHFFFAOYSA-N
• SMILES： CCCCN1C=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 173.12000
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 4.93000
• LogP: 3.44140

N-Butylindole Security Information

N-Butylindole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles